Pivalic Acid
Pivalic Acid
Pivalic acid, also known as pivalinsaeure or acide pivalique, belongs to the class of organic compounds known as carboxylic acids. Carboxylic acids are compounds containing a carboxylic acid group with the formula -C(=O)OH. Pivalic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Pivalic acid is also a parent compound for other transformation products, including but not limited to, pivalate ester, O-pivaloylcarnitine, and pivaloyl-CoA.
Pivalic acid is a branched, short-chain fatty acid composed of propanoic acid having two methyl substituents at the 2-position. It is a branched-chain saturated fatty acid, a methyl-branched fatty acid and a short-chain fatty acid. It is a conjugate acid of a pivalate.
TRIMETHYLACETIC ACID is a colored crystalline solid of low toxicity that is soluble in water, ethyl alcohol and diethyl ether.
Pivalic acid is a branched, short-chain fatty acid composed of propanoic acid having two methyl substituents at the 2-position. It is a branched-chain saturated fatty acid, a methyl-branched fatty acid and a short-chain fatty acid. It is a conjugate acid of a pivalate.
TRIMETHYLACETIC ACID is a colored crystalline solid of low toxicity that is soluble in water, ethyl alcohol and diethyl ether.
Brand Name:
Vulcanchem
CAS No.:
75-98-9
VCID:
VC0121385
InChI:
InChI=1S/C5H10O2/c1-5(2,3)4(6)7/h1-3H3,(H,6,7)
SMILES:
CC(C)(C)C(=O)O
Molecular Formula:
C5H10O2
(CH3)3CCOOH
C5H10O2
(CH3)3CCOOH
C5H10O2
Molecular Weight:
102.13 g/mol
Pivalic Acid
CAS No.: 75-98-9
Reference Standards
VCID: VC0121385
Molecular Formula: C5H10O2
(CH3)3CCOOH
C5H10O2
Molecular Weight: 102.13 g/mol
CAS No. | 75-98-9 |
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Product Name | Pivalic Acid |
Molecular Formula | C5H10O2 (CH3)3CCOOH C5H10O2 |
Molecular Weight | 102.13 g/mol |
IUPAC Name | 2,2-dimethylpropanoic acid |
Standard InChI | InChI=1S/C5H10O2/c1-5(2,3)4(6)7/h1-3H3,(H,6,7) |
Standard InChIKey | IUGYQRQAERSCNH-UHFFFAOYSA-N |
SMILES | CC(C)(C)C(=O)O |
Canonical SMILES | CC(C)(C)C(=O)O |
Boiling Point | 325 to 327 °F at 760 mm Hg (USCG, 1999) 164.0 °C 163.8 °C 164 °C |
Colorform | Colorless cyrstals Needles |
Density | 0.905 at 122 °F (USCG, 1999) 0.905 at 50 °C Relative density (water = 1): 0.91 |
Flash Point | 147.2 °F (USCG, 1999) 64 °C (closed cup) 64 °C c.c. |
Melting Point | 91 to 95 °F (USCG, 1999) 35.0 °C 35.5 °C 35°C 36 °C |
Physical Description | TRIMETHYLACETIC ACID is a colored crystalline solid of low toxicity that is soluble in water, ethyl alcohol and diethyl ether. Solid COLOURLESS LIQUID OR COLOURLESS-TO-WHITE CRYSTALS WITH PUNGENT ODOUR. |
Description | Pivalic acid, also known as pivalinsaeure or acide pivalique, belongs to the class of organic compounds known as carboxylic acids. Carboxylic acids are compounds containing a carboxylic acid group with the formula -C(=O)OH. Pivalic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Pivalic acid is also a parent compound for other transformation products, including but not limited to, pivalate ester, O-pivaloylcarnitine, and pivaloyl-CoA. Pivalic acid is a branched, short-chain fatty acid composed of propanoic acid having two methyl substituents at the 2-position. It is a branched-chain saturated fatty acid, a methyl-branched fatty acid and a short-chain fatty acid. It is a conjugate acid of a pivalate. TRIMETHYLACETIC ACID is a colored crystalline solid of low toxicity that is soluble in water, ethyl alcohol and diethyl ether. |
Related CAS | 1184-88-9 (hydrochloride salt) |
Solubility | 0.21 M Very soluble in ethanol, ethyl ether 1 g dissolves in 40 ml water; freely sol in alcohol, ether In water, 2.17X10+4 mg/L at 20 °C 21.7 mg/mL at 20 °C Solubility in water, g/100ml at 20 °C: 2.5 (sparingly soluble) |
Synonyms | 2,2-Dimethylpropanoic Acid; 2,2,2-Trimethylacetic Acid; 2,2-Dimethylpropanoic Acid; 2,2-Dimethylpropionic Acid; NSC 65449; Neopentanoic Acid; Neovaleric Acid; Trimethylacetic Acid; Trimethylmethanecarboxylic Acid; Versatic 5 Acid; tert-Pentanoic Acid |
Vapor Density | 3.5 (est.) (USCG, 1999) (Relative to Air) Relative vapor density (air = 1): 3.5 |
Vapor Pressure | 0.50 mmHg 0.5 mm Hg at 25 °C (ext) Vapor pressure, Pa at 20 °C: 85 |
PubChem Compound | 6417 |
Last Modified | Nov 11 2021 |
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